Cas no 1557020-56-0 (2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde)

2-Chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde is a heterocyclic organic compound featuring a fused pyranopyridine core with a chloro substituent and an aldehyde functional group. This structure makes it a versatile intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic systems. The presence of both electrophilic (aldehyde) and nucleophilic (chloro) sites allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its rigid bicyclic framework contributes to stability, while the reactive aldehyde group facilitates further derivatization. The compound is typically handled under controlled conditions due to its sensitivity. Its synthetic utility lies in its ability to serve as a precursor for biologically active molecules and advanced functional materials.
2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde structure
1557020-56-0 structure
Product name:2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde
CAS No:1557020-56-0
MF:
MW:
MDL:MFCD31737270
CID:4675185
PubChem ID:83818957

2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
    • 2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde
    • MDL: MFCD31737270

2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2008759-2.5g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
2.5g
$1903.0 2023-09-16
Enamine
EN300-2008759-0.05g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
0.05g
$226.0 2023-09-16
Enamine
EN300-2008759-0.5g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
0.5g
$758.0 2023-09-16
Enamine
EN300-2008759-10.0g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
10g
$4176.0 2023-05-31
Enamine
EN300-2008759-10g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
10g
$4176.0 2023-09-16
Aaron
AR01FQMF-100mg
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
100mg
$489.00 2025-02-11
Aaron
AR01FQMF-2.5g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
2.5g
$2642.00 2025-02-11
A2B Chem LLC
AY12859-100mg
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
100mg
$390.00 2024-04-20
Aaron
AR01FQMF-5g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
5g
$3897.00 2023-12-15
1PlusChem
1P01FQE3-5g
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
1557020-56-0 95%
5g
$3543.00 2024-06-20

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